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Compound of Interest

Compound Name: 4-Chloro-2-methylaniline

Cat. No.: B164923 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Chloro-2-methylaniline

Introduction
4-Chloro-2-methylaniline, also known as 2-amino-4-chlorotoluene or p-chloro-o-toluidine, is

an aromatic amine used in the synthesis of various organic compounds, including dyes,

pigments, and pharmaceuticals. Due to its potential health hazards, strict safety and handling

precautions are imperative for researchers, scientists, and drug development professionals

who may come into contact with this chemical. This guide provides a comprehensive overview

of its properties, hazards, and safe handling procedures.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-Chloro-2-methylaniline is

fundamental to its safe handling and storage.
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Property Value

CAS Number 95-69-2

Molecular Formula C₇H₈ClN

Molecular Weight 141.60 g/mol

Appearance White to tan crystalline solid

Melting Point 29-31 °C (84-88 °F)

Boiling Point 241 °C (466 °F)

Solubility in Water 1.3 g/L at 20 °C

Vapor Pressure 0.03 mmHg at 25 °C

Toxicological Data
Exposure to 4-Chloro-2-methylaniline can lead to significant health effects. The following

table summarizes key toxicological data.

Metric Value Species Route

LD50 (Oral) 1600 mg/kg Rat Oral

LD50 (Dermal) >2000 mg/kg Rabbit Dermal

Health Hazards and First Aid
Summary of Health Hazards

Acute Effects: Harmful if swallowed or in contact with skin. Causes skin irritation and serious

eye irritation. May cause respiratory irritation.

Chronic Effects: Suspected of causing cancer. May cause damage to organs through

prolonged or repeated exposure.

First Aid Measures
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The following diagram outlines the immediate first aid procedures following exposure to 4-
Chloro-2-methylaniline.

Exposure Route

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing

Eye Contact

Rinse with Water for 15-20 mins

Ingestion

Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for 4-Chloro-2-methylaniline exposure.

Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure.

Personal Protective Equipment (PPE)
The following diagram illustrates the necessary PPE for handling 4-Chloro-2-methylaniline.

Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Specific Recommendations

Chemical safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile rubber)

Lab coat, long-sleeved shirt, and trousers

Use in a well-ventilated area or with a respirator
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Caption: Recommended Personal Protective Equipment (PPE).

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as oxidizing agents.

Store in an area designated for carcinogens.

Spill and Emergency Procedures
In the event of a spill or release, follow these procedures to ensure safety and minimize

environmental contamination.

Spill Response Workflow
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Spill Detected

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Material

Collect Spill with Non-Sparking Tools

Dispose of Waste in Accordance with Regulations

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Chloro-2-methylaniline spill.
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Experimental Protocols
Acute Oral Toxicity Study (Representative Protocol)
This protocol is a generalized representation based on OECD Guideline 423.

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

Housing and Acclimatization: Animals are housed in standard conditions and acclimatized for

at least 5 days before the study.

Dose Administration: A starting dose of 1600 mg/kg (based on the known LD50) is

administered to a group of three animals by gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Data Analysis: The LD50 is estimated based on the observed mortality.

Disposal Considerations
Dispose of 4-Chloro-2-methylaniline and its contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. It is considered a hazardous

waste.

Disclaimer
This guide is intended for informational purposes only and is not a substitute for professional

safety training and judgment. Always consult the most current Safety Data Sheet (SDS) for 4-
Chloro-2-methylaniline before use.

To cite this document: BenchChem. [safety and handling precautions for 4-Chloro-2-
methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164923#safety-and-handling-precautions-for-4-
chloro-2-methylaniline]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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